Cas no 2002090-15-3 (2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol)

• Product Name: 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol
• CAS No: 2002090-15-3
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 5823182
• PubChem ID: 165937566
• Update Time: 2025-10-30

2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol
• EN300-3113164
• 2002090-15-3

• Inchi： 1S/C8H15F2NO/c9-8(10)3-1-7(11,2-4-8)5-6-12/h12H,1-6,11H2
• InChI Key： YXGBMRZIDNCPKQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCO)(CC1)N)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol

Comprehensive Overview of 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol (CAS No. 2002090-15-3)

The compound 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol (CAS No. 2002090-15-3) is a fluorinated cyclohexyl derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 4,4-difluorocyclohexyl moiety and the amino-ethanol functional group, make it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the key attributes of 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol is its ability to serve as a building block for bioactive molecules. The presence of fluorine atoms enhances the metabolic stability and lipophilicity of derived compounds, a feature highly sought after in medicinal chemistry. This aligns with the growing demand for fluorinated pharmaceuticals, which account for a significant portion of newly approved drugs. The compound's CAS No. 2002090-15-3 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial research.

In recent years, the focus on precise molecular design has driven interest in compounds like 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol. Its synthesis often involves catalytic fluorination or ring-opening reactions, topics frequently discussed in modern organic chemistry forums. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing the need for efficient drug discovery pipelines. Additionally, its potential applications in crop protection chemicals resonate with the agrochemical industry's push for environmentally friendly solutions.

The physicochemical properties of 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol (CAS No. 2002090-15-3) are critical for its utility. Its logP value and hydrogen bonding capacity are often optimized in derivative synthesis to improve bioavailability. These parameters are central to discussions in ADME (Absorption, Distribution, Metabolism, Excretion) studies, a hot topic in pharmacokinetics. The compound's stereochemistry also plays a role in its biological activity, making it a subject of interest for chiral synthesis methodologies.

From a commercial perspective, 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol is gaining traction as a high-value intermediate. Suppliers and contract research organizations (CROs) frequently list it in catalogs targeting custom synthesis and scale-up production. The compound's compatibility with continuous flow chemistry systems further enhances its appeal, as industries move toward process intensification to reduce costs and waste. Searches for bulk suppliers or CAS No. 2002090-15-3 specifications often correlate with these trends.

In conclusion, 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol (CAS No. 2002090-15-3) represents a compelling case study in modern chemical innovation. Its applications span drug development, agrochemicals, and material science, driven by its structural versatility and alignment with sustainability goals. As research into fluorinated compounds and green synthesis continues to expand, this compound is poised to remain a focal point in scientific and industrial advancements.